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This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of the molecular weight and molecular weight distribution
(MWD) of Isomalt. We will explore the chemical origins of this distribution, its profound impact
on the physicochemical properties of Isomalt, and the detailed analytical methodologies
required for its characterization.

Introduction: Beyond a Single Molecule

Isomalt is a widely utilized sugar substitute, recognized for its sugar-like physical properties,
low caloric value, and non-cariogenic nature.[1][2] Chemically, it is not a single polymer but an
equimolar mixture of two stereoisomers of a disaccharide alcohol: 6-O-a-D-glucopyranosyl-D-
sorbitol (1,6-GPS) and 1-O-a-D-glucopyranosyl-D-mannitol (1,1-GPM).[3] Both isomers share
the chemical formula C12H24011 and a molar mass of 344.313 g/mol .[3]

The term "polymer” in the context of commercial Isomalt is nuanced. The product

predominantly consists of these disaccharide molecules. However, the manufacturing process
dictates the final composition, which can include residual monosaccharides (glucose, sorbitol,
mannitol) and potentially small quantities of higher molecular weight oligosaccharide-alcohols
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formed through side reactions.[4] This collection of molecules, each with a different molecular
weight, creates a molecular weight distribution (MWD). Understanding and controlling this
distribution is critical, as it directly governs the material's performance in pharmaceutical and
food applications, influencing properties like glass transition temperature (Tg), viscosity,
stability, and solubility.[5]

Section 1: The Genesis of Distribution—Isomalt
Synthesis

The MWD of Isomalt is a direct consequence of its two-stage manufacturing process, which
begins with pure beet sugar (sucrose).[1][6]

e Enzymatic Transglucosylation: Sucrose is treated with immobilized enzymes from
Protaminobacter rubrum. The enzyme cleaves the bond between glucose and fructose in
sucrose and re-forms it to create isomaltulose, a structural isomer of sucrose.[7] This
enzymatic step is highly specific, but incomplete conversion or side reactions can leave
residual sucrose or generate other oligosaccharides.

o Catalytic Hydrogenation: The isomaltulose is then hydrogenated using a Raney nickel
catalyst. This process reduces the aldehyde/ketone groups, converting the fructose portion
of isomaltulose into a mixture of the sugar alcohols sorbitol and mannitol. This step yields
the final mixture of 1,6-GPS and 1,1-GPM.[2]

The precise control of this process is paramount. Variations in reaction conditions can alter the
final ratio of GPS to GPM and influence the concentration of other hydrogenated mono- and
disaccharides, thereby shaping the final MWD.[2] Commercial grades of Isomalt are highly
purified, with specifications typically requiring a minimum of 98% total GPS and GPM.[1][8]
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Caption: Two-stage production process of Isomalt from sucrose.

Section 2: Physicochemical Impact of Molecular
Composition

The distribution of molecular weights, particularly the ratio of GPS to GPM and the presence of
any oligomeric species, has significant consequences for the material's behavior.

Glass Transition Temperature (Tg) and Stability: The Tg is a critical parameter for amorphous
solid dispersions, common in drug delivery. A higher Tg generally correlates with better physical
stability, as it reduces molecular mobility and inhibits crystallization. The molecular weight of a
polymer influences its Tg; higher molecular weights lead to higher Tg values due to increased
chain entanglement.[9][10] While Isomalt is primarily a disaccharide, the same principle
applies. The presence of higher molecular weight oligomers can increase the Tg of amorphous
Isomalt.[3] However, studies have shown that these additives can also accelerate water
absorption and crystallization, indicating a complex relationship between MWD and stability.[5]
Research has demonstrated that a 1:1 ratio of the GPM:GPS diastereomers provides the best
physical stability in the amorphous form, making it a preferred composition for applications like
freeze-drying.[3]
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Viscosity and Processability: In molten states, such as those used in candy manufacturing or
melt-spinning of pharmaceutical fibers, the MWD affects viscosity. Melts containing higher
molecular weight additives deviate from ideal viscosity models, impacting processability.[3]

Solubility and Sensory Properties: The two primary components of Isomalt have different
solubilities. The GPS isomer is more water-soluble than the GPM isomer. Therefore,
commercial grades of Isomalt are produced with different GPS:GPM ratios to tailor their
dissolution profiles and sensory properties for specific applications, such as direct compression
tablets or lozenges.[11]

Section 3: Core Analytical Methodology: Size-
Exclusion Chromatography (SEC)

Size-Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography
(GPC), is the cornerstone technique for determining the MWD of polymers and oligomers.[4]

3.1: Principle of SEC SEC separates molecules based on their hydrodynamic volume (their
effective size in solution).[12] The system uses a column packed with porous, cross-linked gel
particles.

o Exclusion: Larger molecules cannot enter the pores and thus travel a shorter path, eluting
from the column first.

o Permeation: Smaller molecules can penetrate the pores to varying degrees. This longer,
more tortuous path causes them to elute later.[12]

This counter-intuitive mechanism—Ilarger elutes first—provides an effective means to separate
a sample's components by molecular size.[12] For a homologous series like Isomalt and its
related oligomers, hydrodynamic volume correlates directly with molecular weight.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.researchgate.net/publication/248425300_Effect_of_oligomeric_or_polymeric_additives_on_glass_transition_viscosity_and_crystallization_of_amorphous_isomalt
https://www.benchchem.com/product/b1208957/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/product/b1208957/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.chromatographyonline.com/view/tips-tricks-gpcsec-chromatogram-molar-mass-distribution
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.researchgate.net/publication/319329916_Development_and_Validation_of_HPLC-RID_method_for_Determination_of_Sugars_and_Polyols
https://www.researchgate.net/publication/319329916_Development_and_Validation_of_HPLC-RID_method_for_Determination_of_Sugars_and_Polyols
https://www.researchgate.net/publication/319329916_Development_and_Validation_of_HPLC-RID_method_for_Determination_of_Sugars_and_Polyols
https://www.benchchem.com/product/b1208957/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SEC Column Cross-Section

Porous
Bead

Porous
Bead

Elution Profile
Excluded

(Elutes First) >‘

Partially
Permeates | .
Fully
Permeates
(Elutes Last) /"

ro@( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/248425300_Effect_of_oligomeric_or_polymeric_additives_on_glass_transition_viscosity_and_crystallization_of_amorphous_isomalt
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.researchgate.net/publication/300081078_Physical_Stability_of_Freeze-Dried_Isomalt_Diastereomer_Mixtures
https://www.imcd.nl/product/isomalt-gspf/01t6900000AYAduAAH
https://www.semanticscholar.org/paper/Effect-of-oligomeric-or-polymeric-additives-on-and-Raudonus-Bernard/ebd4841d62ef94d906c9ff21c6990313c1b70efb
https://www.beneo.com/product/isomalt-lm?cmsid=4e90d1d5-4315-447e-abd7-31560d0293a2&pdfname=isomalt-lm-specification_v01_01-09-2022.ashx&industry=Human%20Nutrition&specification=Product%20sheet
https://www.beneo.com/product/isomalt-st?cmsid=5449a20d-f6fd-43b5-b89c-2bd46efae8af&title=Product%20Sheet%20ISOMALT%20ST&industry=Human%20Nutrition&specification=Product%20sheet&cat=Functional%20Carbohydrates.%20Isomalt
https://www.pharmaexcipients.com/wp-content/uploads/attachments/Pharma_poster_Sensorik_A0_portrait.pdf?t=1442598355
https://www.chromatographyonline.com/view/tips-tricks-gpcsec-chromatogram-molar-mass-distribution
https://www.researchgate.net/publication/319329916_Development_and_Validation_of_HPLC-RID_method_for_Determination_of_Sugars_and_Polyols
https://www.benchchem.com/product/b1208957/docs#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/product/b1208957/docs#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/product/b1208957/docs#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/product/b1208957/docs#an-in-depth-technical-guide-to-the-molecular-weight-distribution-of-isomalt
https://www.benchchem.com/product/b1208957?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

